Cas no 2228634-97-5 (tert-butyl 3-3-(oxiran-2-yl)propylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-3-(oxiran-2-yl)propylpiperidine-1-carboxylate
• CAS No: 2228634-97-5
• MF: C₁₅H₂₇NO₃
• MW: 269.379784822464
• CID: 5867458
• PubChem ID: 165713680
• Update Time: 2025-10-29

tert-butyl 3-3-(oxiran-2-yl)propylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-3-(oxiran-2-yl)propylpiperidine-1-carboxylate
• tert-butyl 3-[3-(oxiran-2-yl)propyl]piperidine-1-carboxylate
• 2228634-97-5
• EN300-1894966

• Inchi： 1S/C15H27NO3/c1-15(2,3)19-14(17)16-9-5-7-12(10-16)6-4-8-13-11-18-13/h12-13H,4-11H2,1-3H3
• InChI Key： JXZPERQUTMEBBZ-UHFFFAOYSA-N
• SMILES： O1CC1CCCC1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 269.19909372g/mol
• Monoisotopic Mass: 269.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.1Ų

Additional information on tert-butyl 3-3-(oxiran-2-yl)propylpiperidine-1-carboxylate

Research Brief on tert-Butyl 3-3-(Oxiran-2-yl)propylpiperidine-1-carboxylate (CAS: 2228634-97-5): Recent Advances and Applications

In recent years, the compound tert-butyl 3-3-(oxiran-2-yl)propylpiperidine-1-carboxylate (CAS: 2228634-97-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This epoxide-containing piperidine derivative serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. Its unique structural features, including the reactive oxirane ring and the tert-butoxycarbonyl (Boc)-protected piperidine moiety, make it a valuable building block for medicinal chemistry applications.

Recent studies have explored the synthetic utility of 2228634-97-5 in the preparation of potent protease inhibitors and modulators of G-protein-coupled receptors (GPCRs). A 2023 publication in the Journal of Medicinal Chemistry demonstrated its application in the synthesis of covalent inhibitors for SARS-CoV-2 main protease, where the oxirane ring undergoes nucleophilic opening by the catalytic cysteine residue, leading to irreversible enzyme inhibition. The Boc group in this context provides both steric protection during synthesis and facile deprotection for further functionalization.

Structural-activity relationship (SAR) studies utilizing 2228634-97-5 have revealed important insights into drug design strategies. The piperidine scaffold contributes to improved blood-brain barrier penetration, making derivatives of this compound particularly interesting for CNS-targeted therapies. Researchers at several pharmaceutical companies have incorporated this building block into candidates for Alzheimer's disease treatment, where preliminary animal studies showed enhanced cognitive function with reduced amyloid-beta plaque formation.

From a synthetic chemistry perspective, novel methodologies have been developed to optimize the production of 2228634-97-5. A 2024 study in Organic Process Research & Development reported a continuous flow chemistry approach that improved yield (82% vs traditional batch's 65%) while reducing hazardous waste generation. This advancement addresses both economic and environmental concerns in large-scale pharmaceutical manufacturing.

The compound's mechanism of biological action continues to be elucidated through cutting-edge techniques. Cryo-EM studies published in Nature Structural & Molecular Biology this year visualized the interaction between 2228634-97-5-derived inhibitors and their protein targets at near-atomic resolution. These structural insights are driving the design of next-generation therapeutics with improved selectivity and reduced off-target effects.

Looking forward, the applications of tert-butyl 3-3-(oxiran-2-yl)propylpiperidine-1-carboxylate appear poised for expansion. Current clinical trials include three phase I studies investigating derivatives as potential treatments for Parkinson's disease, drug-resistant bacterial infections, and certain cancers. The compound's versatility as a synthetic intermediate combined with its favorable pharmacokinetic properties suggests it will remain an important tool in medicinal chemistry for years to come.